Cas no 82584-78-9 (Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate)
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate is a heterocyclic ester compound featuring a fused benzofuran ring system with a ketone functionality at the 4-position. This structure imparts reactivity useful in synthetic organic chemistry, particularly as a versatile intermediate for constructing more complex heterocyclic frameworks. The presence of both the ester and carbonyl groups allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with common organic solvents enhance its practicality in multistep syntheses. The compound's well-defined reactivity profile makes it valuable for researchers developing novel bioactive molecules or exploring structure-activity relationships.
82584-78-9 structure
Product Name:Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
CAS No:82584-78-9
MF:C10H10O4
MW:194.184003353119
MDL:MFCD09027158
CID:720016
Update Time:2025-06-06
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
- 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-oxo-, methyl ester
- 4,5,6,7-Tetrahydro-4-oxo-3-benzofurancarboxylic acid methyl ester
- 5-Methoxy-2,4-pyrimidinediol
- Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate
- METHYL 4-OXO-4,5,6,7-TETRAHYDROBENZO[B]FURAN-3-CARBOXYLATE
- methyl 4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylate
- 4,5,6,7-Tetrahyd
- 4-oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylic acid methyl ester
- 4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid methyl ester
- 4-Oxo-4,5,6,7-tetrahydro-cumaron-carbonsaeure-(3)-methylester
- methyl 4,5,6,7-tetrahydro-4-oxo-3-benzofurancarboxylate
- methyl 4,5,6,7-tetrahydro-4-oxobenzofuran-3-carboxylate
- Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylat
-
- MDL: MFCD09027158
- Inchi: 1S/C10H10O4/c1-13-10(12)6-5-14-8-4-2-3-7(11)9(6)8/h5H,2-4H2,1H3
- InChI Key: ZUJPFGJZTCKZGG-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OC)C2C(CCCC1=2)=O
Computed Properties
- Exact Mass: 194.05800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.265
- Melting Point: 104-106
- Boiling Point: 339.849°C at 760 mmHg
- Flash Point: 159.335°C
- Refractive Index: 1.528
- PSA: 56.51000
- LogP: 1.58520
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160955-5g |
Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate |
82584-78-9 | 95% | 5g |
$496 | 2021-08-05 | |
| Alichem | A019093702-1g |
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate |
82584-78-9 | 95% | 1g |
$189.52 | 2023-09-01 | |
| Alichem | A019093702-5g |
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate |
82584-78-9 | 95% | 5g |
$423.72 | 2023-09-01 | |
| Apollo Scientific | OR14070-1g |
Methyl 4-oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylate |
82584-78-9 | 1g |
£185.00 | 2024-05-22 | ||
| Apollo Scientific | OR14070-5g |
Methyl 4-oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylate |
82584-78-9 | 5g |
£495.00 | 2024-05-22 | ||
| abcr | AB234987-1 g |
Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate, 95%; . |
82584-78-9 | 95% | 1g |
€315.00 | 2023-04-27 | |
| abcr | AB234987-5 g |
Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate, 95%; . |
82584-78-9 | 95% | 5g |
€859.90 | 2023-04-27 | |
| abcr | AB234987-10 g |
Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate, 95%; . |
82584-78-9 | 95% | 10g |
€1403.30 | 2023-04-27 | |
| Chemenu | CM160955-5g |
Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate |
82584-78-9 | 95% | 5g |
$706 | 2024-07-23 | |
| Fluorochem | 217917-250mg |
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate |
82584-78-9 | 95% | 250mg |
£117.00 | 2022-02-28 |
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
82584-78-9 (Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate) Related Products
- 832721-34-3(Methyl 4-hydroxy-4,5,6,7-tetrahydrobenzofuran-3-carboxylate)
- 109849-61-8(4H-Cyclohepta[b]furan-3-carboxylic acid, 5,6,7,8-tetrahydro-2-methyl-,ethyl ester)
- 148587-51-3(6,7-dihydro-3-(hydroxymethyl)-4(5H)-Benzofuranone)
- 10208-63-6(Naphtho[2,3-b]furan-3-carboxylic acid, 4,4a,5,6,7,8,8a,9-octahydro-4a,5-dimethyl-6-oxo-, methyl ester, (4aS,5R,8aS)-)
- 103204-90-6(2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid)
- 63965-82-2(3-Benzofurancarboxylic acid, 4,5,6,7-tetrahydro-2-methyl-, methyl ester)
- 69443-91-0(3,4-Furandicarboxylic acid, 2-(2-oxopropyl)-, dimethyl ester)
- 56671-28-4(4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid)
- 168271-92-9(Ethyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate)
- 121625-78-3(6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent